Cas no 4172-43-4 (D-Xylonic acid)

• Product Name: D-Xylonic acid
• CAS No: 4172-43-4
• MF: C₅H₁₀O₆
• MW: 166.129302501678
• CID: 1513191
• PubChem ID: 644110
• Update Time: 2024-03-01

D-Xylonic acid Chemical and Physical Properties

Names and Identifiers

• L-lyxonic acid
• D-Xylonic acid

• Inchi： 1S/C5H10O6/c6-1-2(7)3(8)4(9)5(10)11/h2-4,6-9H,1H2,(H,10,11)/t2-,3+,4+/m0/s1
• InChI Key： QXKAIJAYHKCRRA-PZGQECOJSA-N
• SMILES： O[C@@H]([C@H](C(=O)O)O)[C@H](CO)O

Computed Properties

• Exact Mass: 166.048
• Monoisotopic Mass: 166.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.715
• Boiling Point: 584°C at 760 mmHg
• Flash Point: 321°C
• Refractive Index: 1.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives